Cas no 85057-78-9 ( )

  structure
  structure
Product Name: 
CAS No:85057-78-9
MF:C10H13NO4
MW:211.214523077011
CID:883035
PubChem ID:275007
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-ethoxycarbonyl-3,4-dimethyl-1H-pyrrole-2-carboxylic acid
    • Oprea1_717163
    • CHEMBL1173367
    • DTXSID70298199
    • 5-(ethoxycarbonyl)-3,4-dimethyl-1h-pyrrole-2-carboxylic acid
    • Oprea1_797208
    • NSC-121395
    • 3,4-dimethyl-5-ethoxycarbonylpyrrole-2-carboxylic acid
    • ETHYL 5-CARBOXY-3,4-DIMETHYL-2-PYRROLECARBOXYLATE
    • AKOS000730748
    • SR-01000359024
    • SR-01000359024-1
    • NSC121395
    • 85057-78-9
    •  
    • Inchi: 1S/C10H13NO4/c1-4-15-10(14)8-6(3)5(2)7(11-8)9(12)13/h11H,4H2,1-3H3,(H,12,13)
    • InChI Key: OYKJXZRAENDCCO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)C(C)=C(C(=O)O)N1)=O

Computed Properties

  • Exact Mass: 211.08445790g/mol
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 79.4Ų
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